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Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate

Cat. No.: B066590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxyethyl methanesulfonate, a member of the sulfonate ester class of organic

compounds, is a versatile reagent in chemical synthesis. Its utility stems from the

methanesulfonate (mesylate) group, which functions as an excellent leaving group. This

property makes it a valuable precursor for the introduction of the 2-methoxyethyl moiety into a

variety of molecular scaffolds. This guide provides a comprehensive overview of its synonyms,

chemical properties, synthesis, and a key application in organic synthesis.

Synonyms and Chemical Identifiers
To ensure clarity and accurate identification, a list of synonyms and key chemical identifiers for

2-Methoxyethyl methanesulfonate is provided below.

Identifier Type Value

Primary Name 2-Methoxyethyl methanesulfonate

Synonym Methanesulfonic Acid 2-Methoxyethyl Ester[1]

CAS Number 16427-44-4[1]

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 2-Methoxyethyl methanesulfonate
is presented in the table below. This data is essential for its proper handling, storage, and use

in experimental settings.

Property Value

Molecular Formula C₄H₁₀O₄S[1]

Molecular Weight 154.18 g/mol [1]

Appearance Colorless to light yellow/orange clear liquid

Boiling Point 126 °C at 12 mmHg

Density 1.25 g/mL

Refractive Index 1.4300-1.4340

Experimental Protocols
General Synthesis of 2-Methoxyethyl Methanesulfonate
2-Methoxyethyl methanesulfonate is typically synthesized by the reaction of 2-

methoxyethanol with methanesulfonyl chloride in the presence of a base to neutralize the

hydrochloric acid byproduct.

Reaction Scheme:
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Reactants

Reagents

Products

2-Methoxyethanol 2-Methoxyethyl
methanesulfonate

Methanesulfonyl
Chloride

Base (e.g., Triethylamine)

Triethylammonium
chlorideSolvent (e.g., Dichloromethane)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Protection

Step 2: O-Alkylation

Step 3: Deprotection

4-Aminophenol

Protecting Group
(e.g., Acetyl chloride)

N-(4-hydroxyphenyl)acetamide

2-Methoxyethyl
methanesulfonate

N-(4-(2-methoxyethoxy)phenyl)acetamide

Base (e.g., K₂CO₃)

Acid or Base
(e.g., HCl)

4-(2-Methoxyethoxy)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s828628
https://www.benchchem.com/product/b066590#synonyms-for-2-methoxyethyl-methanesulfonate
https://www.benchchem.com/product/b066590#synonyms-for-2-methoxyethyl-methanesulfonate
https://www.benchchem.com/product/b066590#synonyms-for-2-methoxyethyl-methanesulfonate
https://www.benchchem.com/product/b066590#synonyms-for-2-methoxyethyl-methanesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b066590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

